5-Ethyl-2,2-dimethyl-5-{[(prop-2-en-1-yl)oxy]methyl}-1,3-dioxane

• CAS No.: 107388-12-5
• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol
• IUPAC Name: 5-ethyl-2,2-dimethyl-5-(prop-2-enoxymethyl)-1,3-dioxane
• InChI: InChI=1S/C12H22O3/c1-5-7-13-8-12(6-2)9-14-11(3,4)15-10-12/h5H,1,6-10H2,2-4H3
• InChI Key: SWTXOVOPLLQNQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC(OC1)(C)C)COCC=C

Description

5-Ethyl-2,2-dimethyl-5-{[(prop-2-en-1-yl)oxy]methyl}-1,3-dioxane is a substituted 1,3-dioxane derivative characterized by a six-membered cyclic ether ring with ethyl, dimethyl, and allyloxy-methyl substituents at the 5-position. The 1,3-dioxane core confers rigidity and stereochemical control, while the allyloxy-methyl group introduces reactivity for further functionalization, such as polymerization or click chemistry applications. This compound is structurally analogous to solketal (4-hydroxymethyl-2,2-dimethyl-1,3-dioxane), a glycerol-derived acetal widely used in biofuels and pharmaceuticals . However, the substitution pattern of the target compound distinguishes it from other dioxane derivatives in terms of thermal stability, solubility, and synthetic utility.

Biological Activity

5-Ethyl-2,2-dimethyl-5-{[(prop-2-en-1-yl)oxy]methyl}-1,3-dioxane is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Chemical Formula : C$_{12}$H$_{20}$O$_{4}$
• Molecular Weight : 228.29 g/mol
• IUPAC Name : 5-Ethyl-2,2-dimethyl-5-{[(prop-2-en-1-yl)oxy]methyl}-1,3-dioxane

Antimicrobial Activity

Recent studies have shown that derivatives of dioxane compounds exhibit significant antimicrobial properties. For instance, compounds with similar structures have demonstrated activity against multidrug-resistant strains of bacteria such as Staphylococcus aureus and Mycobacterium tuberculosis. The minimal inhibitory concentration (MIC) values for these compounds ranged from 0.5 to 8 µg/mL .

Table 1: Antimicrobial Activity of Dioxane Derivatives

Compound Name	Target Bacteria	MIC (µg/mL)
Compound A	S. aureus	4
Compound B	M. tuberculosis	0.5
Compound C	M. abscessus	8

Anti-inflammatory Effects

In addition to antimicrobial properties, the compound has been investigated for its anti-inflammatory effects. Research indicates that dioxane derivatives can inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory pathway. The IC$_{50}$ values for COX inhibition have been reported as follows:

Table 2: COX Inhibition by Dioxane Derivatives

Compound Name	COX-1 IC$_{50}$ (µM)	COX-2 IC$_{50}$ (µM)
Compound D	19.45	42.10
Compound E	26.04	31.40

These findings suggest that the compound may serve as a potential anti-inflammatory agent by modulating COX activity.

The biological activity of 5-Ethyl-2,2-dimethyl-5-{[(prop-2-en-1-yl)oxy]methyl}-1,3-dioxane is believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Pathways : The compound may inhibit key enzymes involved in inflammatory processes and microbial metabolism.
• Cellular Uptake and Distribution : The structure allows for efficient cellular uptake, enhancing its bioavailability and efficacy.
• Interaction with Biological Targets : It may interact with specific receptors or proteins within microbial cells or inflammatory pathways.

Case Studies

• Study on Antimicrobial Efficacy : A recent study evaluated the efficacy of similar dioxane derivatives against resistant strains of bacteria, demonstrating significant reduction in bacterial load in vitro and in animal models .
• Evaluation of Anti-inflammatory Properties : Another study assessed the anti-inflammatory effects in a carrageenan-induced paw edema model in rats, showing that the compound significantly reduced edema compared to control groups .

Safety and Toxicology

Preliminary toxicological assessments indicate that the compound exhibits acceptable safety profiles at therapeutic doses. In vivo studies conducted on Sprague-Dawley rats revealed no acute toxicity at doses up to 2000 mg/kg .

Comparison with Similar Compounds

Key Observations :

• The allyloxy-methyl group in the target compound enables unique reactivity compared to solketal’s hydroxymethyl group, which is non-reactive under neutral conditions .
• Substituents like quinolin-4-yl () or bicyclic phosphorothionate precursors () dictate applications in medicinal chemistry or agrochemical synthesis.
• Steric hindrance from tert-butyl or cyclohexenyl groups (e.g., in restricted fragrances) impacts volatility and environmental persistence .

Comparison with Other Dioxanes:

• 5-Nitro-5-R-1,3-dioxanes : Thermal decomposition studies () reveal that nitro substituents lower activation energies (Δ‡H ≈ 25–35 kcal/mol) compared to alkyl/ether groups, which enhance thermal stability.
• Solketal : Synthesized via glycerol acetalization, emphasizing scalability (yields >80% under optimized conditions) , whereas allyloxy derivatives may require protective-group strategies.

Physicochemical Properties

Property	Target Compound (Predicted)	Solketal (Reference)	5-Nitro Derivatives (Reference)
Boiling Point	High (due to allyl ether polarity)	198–202°C	Decomposes before boiling
Solubility	Moderate in polar aprotic solvents	Miscible in water/ethanol	Low in polar solvents
Thermal Stability	Stable up to 150°C	Stable up to 200°C	Decomposes at 80–120°C